Cas no 2165320-62-5 (1-phenyl-2-[2-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride)

• Product Name: 1-phenyl-2-[2-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride
• CAS No: 2165320-62-5
• MF: C₁₅H₁₅ClF₃NO
• MW: 317.733913660049
• CID: 5324912
• Update Time: 2025-07-23

1-phenyl-2-[2-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2-[2-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride

• Inchi： 1S/C15H14F3NO.ClH/c16-15(17,18)12-8-4-5-9-14(12)20-10-13(19)11-6-2-1-3-7-11;/h1-9,13H,10,19H2;1H
• InChI Key： QXQZETNXPOACPZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(N)COC1=CC=CC=C1C(F)(F)F.[H]Cl

Additional information on 1-phenyl-2-[2-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride

Comprehensive Overview of 1-phenyl-2-[2-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride (CAS No. 2165320-62-5)

1-phenyl-2-[2-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride (CAS No. 2165320-62-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of phenoxyethylamine derivatives, which are known for their versatility in drug discovery and development. The presence of a trifluoromethyl group and an amine hydrochloride moiety enhances its reactivity and solubility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 1-phenyl-2-[2-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential role as a bioactive scaffold for designing novel therapeutics. The compound's CAS No. 2165320-62-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural features align with current trends in targeted drug delivery and small-molecule inhibitors, topics that dominate modern pharmaceutical discussions.

The synthesis of 1-phenyl-2-[2-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride involves multi-step organic reactions, often starting from readily available precursors like 2-(trifluoromethyl)phenol and phenylethylamine derivatives. Optimizing its yield and purity is a focal point for chemists, as highlighted in recent publications. The compound's hydrochloride salt form improves its stability, a critical factor for storage and handling in laboratory settings. This aspect is particularly relevant to researchers exploring high-throughput screening methodologies.

From an industrial perspective, CAS No. 2165320-62-5 is often discussed in the context of green chemistry and sustainable synthesis. Companies are investing in eco-friendly production techniques to meet regulatory standards and reduce environmental impact. The compound's trifluoromethyl group is a key contributor to its metabolic stability, a property highly sought after in the development of long-acting pharmaceuticals. This aligns with the growing consumer interest in extended-release formulations and precision medicine.

Analytical characterization of 1-phenyl-2-[2-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with stringent quality control measures, a topic frequently queried in online forums by quality assurance professionals. The compound's spectral data is often shared in open-access repositories to facilitate collaborative research, reflecting the broader scientific community's shift toward open science initiatives.

In summary, 1-phenyl-2-[2-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride (CAS No. 2165320-62-5) represents a compelling case study in modern chemical innovation. Its applications span from drug discovery to material science, resonating with trending topics like AI-assisted molecular design and catalytic efficiency. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical and industrial challenges.